2-(4-Chloro-3-cyanophenyl)thiazolo[5,4-d]pyrimidine

• CAS No.: 918880-65-6
• Molecular Formula: C12H5ClN4S
• Molecular Weight: 272.71 g/mol
• IUPAC Name: 2-chloro-5-([1,3]thiazolo[5,4-d]pyrimidin-2-yl)benzonitrile
• InChI: InChI=1S/C12H5ClN4S/c13-9-2-1-7(3-8(9)4-14)11-17-10-5-15-6-16-12(10)18-11/h1-3,5-6H
• InChI Key: BSDOOEVWMLIPMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC3=CN=CN=C3S2)C#N)Cl

Description

2-(4-Chloro-3-cyanophenyl)thiazolo[5,4-d]pyrimidine is a useful research compound. Its molecular formula is C12H5ClN4S and its molecular weight is 272.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above-obtained 4-chloro-N-(4-chloro-5-pyrimidinyl)-3-cyanobenzamide (7.98 g, 27.2 mmol) and Lawesson's reagent (8.25 g, 20.4 mmol) were suspended in toluene (150 mL). The suspension was refluxed with heating for 8 hours, and cooled to room temperature to filtrate precipitated crystals. The crystals were washed with chloroform (75×2), and air-dried to obtain 7.25 g (yield: 98%) of the subject compound as pale yellow crystals.